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Compound of Interest

Compound Name: 3-(Trimethoxysilyl)propyl acetate

Cat. No.: B1294997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 3-
(Trimethoxysilyl)propyl acetate (CAS No. 59004-18-1), a versatile organosilane compound.

The following sections detail the known hazards, handling procedures, and physical and

chemical properties to ensure its safe use in a laboratory and research environment. The

quantitative data has been compiled from various sources and is presented for easy reference.

Hazard Identification and Classification
3-(Trimethoxysilyl)propyl acetate is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial to

understand these hazards to implement appropriate safety measures.

GHS Classification

Hazard Class Category Hazard Statement

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation
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GHS Pictogram:

alt text

Signal Word:Warning

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Property Value Source

CAS Number 59004-18-1

Molecular Formula C8H18O5Si

Molecular Weight 222.31 g/mol

Appearance Liquid

Purity 95%

Density 1.062 g/cm³ [1]

Boiling Point 92 °C [1]

Melting Point < 0 °C [1]

Flash Point 93 °C [1]

Refractive Index 1.4146 [1]

Toxicological Information
Limited quantitative toxicological data for 3-(Trimethoxysilyl)propyl acetate is available. For a

related compound, it was noted that the toxicological properties have not been thoroughly

investigated[2]. Therefore, caution should be exercised, and the substance should be handled

as potentially harmful.
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Endpoint Value Species

LD50 (Oral) Not available

LD50 (Dermal) Not available

LC50 (Inhalation) Not available

First-Aid Measures
In case of exposure, immediate and appropriate first-aid is essential.

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures
While specific fire-fighting data for 3-(Trimethoxysilyl)propyl acetate is limited, general

guidance for similar chemicals can be applied.
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Aspect Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[2][3]

Specific Hazards Emits toxic fumes under fire conditions.

Protective Equipment
Wear self-contained breathing apparatus

(SCBA) and full protective gear.

Handling and Storage
Proper handling and storage procedures are critical to minimize the risk of exposure and

accidents.

Aspect Recommendation

Handling

Use in a well-ventilated area or under a

chemical fume hood. Avoid contact with skin,

eyes, and clothing. Avoid breathing vapor or

mist. Wash thoroughly after handling.

Storage

Store in a tightly closed container in a dry and

well-ventilated place. Keep away from heat,

sparks, and open flames. Store at 2-8°C.

Exposure Controls and Personal Protection
To prevent exposure, appropriate engineering controls and personal protective equipment

(PPE) must be used.
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Control Parameter Recommendation

Engineering Controls

Use of a chemical fume hood is recommended.

Ensure eyewash stations and safety showers

are readily available.

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection

Wear chemically resistant gloves (e.g., nitrile

rubber). Wear a lab coat or other protective

clothing.

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with an appropriate

cartridge.

Occupational Exposure Limits
No specific OSHA PEL or ACGIH TLV has been

established for this substance.

Visualizing Safety Protocols
To further aid in the understanding of safety procedures, the following diagrams illustrate key

logical relationships and workflows.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identified Hazards

Required Personal Protective Equipment

Safe Handling Practices

H315
Causes skin irritation

Chemically Resistant Gloves

Avoid Direct Contact

H319
Causes serious eye irritation

Safety Goggles / Face ShieldH335
May cause respiratory irritation

NIOSH-Approved Respirator

Work in a Well-Ventilated Area
(Fume Hood)

Practice Good Personal Hygiene

Click to download full resolution via product page

Caption: Logical relationship between GHS hazards and required safety precautions.
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Start: Proposed use of
3-(Trimethoxysilyl)propyl acetate

1. Identify Hazards
(Review SDS: H315, H319, H335)

2. Assess Potential Exposure
(Inhalation, Dermal, Ocular)

3. Evaluate Risks
(Likelihood & Severity)

4. Implement Control Measures
(PPE, Ventilation, Procedures)

5. Review and Monitor Controls
(Effectiveness Check)

Proceed with Experiment

Controls Effective

Stop and Re-evaluate

Controls Ineffective

Click to download full resolution via product page

Caption: A typical risk assessment workflow for handling 3-(Trimethoxysilyl)propyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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